Cas no 668481-58-1 (Benzonitrile, 4-[3-(2-hydroxyphenyl)-1-oxopropyl]-)

• Product Name: Benzonitrile, 4-[3-(2-hydroxyphenyl)-1-oxopropyl]-
• CAS No: 668481-58-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1713132
• Update Time: 2024-08-31

Benzonitrile, 4-[3-(2-hydroxyphenyl)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(2-hydroxyphenyl)-1-oxopropyl]-

• Inchi： 1S/C16H13NO2/c17-11-12-5-7-14(8-6-12)16(19)10-9-13-3-1-2-4-15(13)18/h1-8,18H,9-10H2
• InChI Key： JQOFUYHDIHWQMY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(=O)CCC2=CC=CC=C2O)C=C1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 481.3±35.0 °C(Predicted)
• PSA: 61.09
• pka: 10.09±0.30(Predicted)